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Compound of Interest

Compound Name: 2,4-Dimethylphenylacetic acid

Cat. No.: B1265842 Get Quote

An In-depth Technical Guide on 2,4-Dimethylphenylacetic Acid

This guide provides essential physicochemical data for 2,4-Dimethylphenylacetic acid, a

derivative of phenylacetic acid that is of growing interest to researchers in the pharmaceutical

and chemical sectors.

Core Physicochemical Data
The fundamental molecular properties of 2,4-Dimethylphenylacetic acid are summarized

below. This data is critical for experimental design, analytical method development, and

chemical synthesis.

Property Value

Molecular Formula C10H12O2[1]

Molecular Weight 164.20 g/mol [2][3][4]

Molar Mass 164.2 g/mol [1]

Logical Relationship of Core Properties
The relationship between the common name of the compound and its fundamental molecular

properties can be visualized as a direct hierarchy. The chemical structure, defined by its name,

dictates the molecular formula, which in turn determines the molecular weight.
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Relationship of Core Properties
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Caption: Hierarchical relationship of 2,4-Dimethylphenylacetic acid's core properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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